3-(Oxolan-3-yl)azepane-1-carboxamide
Description
3-(Oxolan-3-yl)azepane-1-carboxamide is a compound with the molecular formula C11H20N2O2 . It has a molecular weight of 212.29 . The compound is also known as OXA.
Molecular Structure Analysis
The InChI code for 3-(Oxolan-3-yl)azepane-1-carboxamide is1S/C11H20N2O2/c12-11(14)13-5-2-1-3-9(7-13)10-4-6-15-8-10/h9-10H,1-8H2,(H2,12,14) . This code represents the molecular structure of the compound.
Scientific Research Applications
Pharmacological Significance in Drug Discovery
Azepane-based motifs, including compounds structurally related to 3-(Oxolan-3-yl)azepane-1-carboxamide, have been recognized for their broad pharmacological applications. These compounds exhibit a high degree of structural diversity, making them valuable for discovering new therapeutic agents. The development of new, less toxic, and highly active azepane-containing analogs has been a hot research topic in medicinal chemistry. Azepane-based drugs, numbering over 20, have received FDA approval and are widely used to treat various diseases. Their therapeutic applications span anti-cancer, anti-tubercular, anti-Alzheimer's, antimicrobial agents, histamine H3 receptor inhibitors, α-glucosidase inhibitors, anticonvulsant drugs, and more. This diversity underscores the potential of 3-(Oxolan-3-yl)azepane-1-carboxamide derivatives in contributing to the development of novel treatments for numerous diseases. The structure-activity relationship (SAR) and molecular docking studies of these compounds are crucial for future drug discovery efforts (Zha et al., 2019).
Innovations in Heterocyclic Chemistry
The study and development of seven-membered heterocyclic compounds, such as azepane and its derivatives, have shown significant pharmacological and therapeutic implications. These compounds are synthesized through the ring expansion of either five or six-membered compounds using various methods. The synthesis of azepine, azepinone, azepane, and related derivatives has been systematically explored, demonstrating the chemical versatility and potential for biological applications of these heterocycles. While there is considerable work done in synthesizing these compounds, their biological properties have yet to be fully explored, presenting an opportunity for further research in this area. This highlights the importance of compounds like 3-(Oxolan-3-yl)azepane-1-carboxamide in enriching the field of medicinal chemistry and drug development through novel synthetic pathways and mechanisms (Kaur et al., 2021).
properties
IUPAC Name |
3-(oxolan-3-yl)azepane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c12-11(14)13-5-2-1-3-9(7-13)10-4-6-15-8-10/h9-10H,1-8H2,(H2,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWNIXJJFAJKGIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC(C1)C2CCOC2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Oxolan-3-yl)azepane-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-(2,4-dimethylphenyl)-1-methyl-3-(2-methylallyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2798181.png)
![N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-4-methylbenzamide](/img/structure/B2798185.png)
![2-[Butyl(methyl)amino]-3-(4-chlorophenyl)quinazolin-4-one](/img/structure/B2798186.png)
![2-[(2,4,6-Trimethylphenyl)carbamoyl]cyclohexane-1-carboxylic acid](/img/structure/B2798187.png)
![ethyl 4-chloro-5-{(E)-[(2-hydroxyethyl)imino]methyl}-3-methyl-1-benzofuran-2-carboxylate](/img/structure/B2798188.png)
![2-[4-(Tert-butyl)phenoxy]-1-(4-chlorophenyl)-1-ethanone](/img/structure/B2798192.png)
![N-[2-[5-Methyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]-1-prop-2-enoylpiperidine-4-carboxamide](/img/structure/B2798193.png)
![[2-(Diethylamino)phenyl]methanol](/img/structure/B2798198.png)
